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Compound of Interest

Compound Name: Glucosamine-15N hydrochloride

Cat. No.: B15555502

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
characteristics of Glucosamine-15N hydrochloride. Intended for researchers, scientists, and
professionals in drug development, this document consolidates essential data, outlines detailed
experimental protocols, and visualizes key biological and analytical pathways to facilitate a
deeper understanding and application of this isotopically labeled compound.

Core Physicochemical Properties

Glucosamine-15N hydrochloride is a stable, isotopically labeled form of glucosamine
hydrochloride, a naturally occurring amino sugar and a fundamental building block for the
biosynthesis of glycosylated proteins and lipids. The incorporation of the heavy isotope 1°N in
the amino group makes it an invaluable tool for a range of scientific applications, including
metabolic research, pharmacokinetic studies, and as an internal standard in quantitative mass
spectrometry-based assays.

Summary of Physicochemical Data

The following tables summarize the key quantitative physicochemical parameters for both
Glucosamine hydrochloride and its 1°N-labeled counterpart. While many properties are nearly
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identical, the key differentiator is the molecular weight, a direct consequence of the isotopic

labeling.
Property Value Reference
) 2-Amino-2-deoxy-D-glucose
Chemical Name ) [1]
hydrochloride
CAS Number 66-84-2 [2]
Molecular Formula CeH13NOs-HCI [1]
Molecular Weight 215.63 g/mol [1]
Appearance White crystalline powder [3]
_ _ 190-194 °C (with
Melting Point . [4]
decomposition)
Solubility Soluble in water
N , +70.0° to +73.0° (c=2.5, H20,
Specific Rotation [3]
after 3h)
pKa 7.58

Table 1: Physicochemical Properties of Glucosamine Hydrochloride (Unlabeled)
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Property Value Reference

) 2-[*>N]amino-2-deoxy-D-
Chemical Name ) [5]
glucose hydrochloride

CAS Number 42927-60-6 [2]
Molecular Formula CeH131°NOs-HCI [6]
Molecular Weight 216.63 g/mol [6]
Isotopic Purity >98 atom % °N [6]
Chemical Purity =>98% (CP) [6]
Appearance Solid [6]
Optical Activity [a]20/D +72°, ¢ = 1 in H20 [6]

Table 2: Physicochemical Properties of Glucosamine-15N Hydrochloride

Biological Significance and Signhaling Pathways

Glucosamine plays a crucial role in cellular metabolism, primarily through the Hexosamine
Biosynthetic Pathway (HBP). This pathway is vital for the production of UDP-N-
acetylglucosamine (UDP-GIcNAC), a precursor for the glycosylation of proteins and lipids.[7]
The availability of Glucosamine-15N hydrochloride allows for precise tracing of the nitrogen
atom through this and other related metabolic routes.

Hexosamine Biosynthetic Pathway (HBP)

The HBP integrates glucose, amino acid, fatty acid, and nucleotide metabolism to produce
UDP-GIcNAc.[7] This end-product is essential for post-translational modifications of proteins
(O-GIcNAcylation) and the synthesis of glycoproteins and other complex carbohydrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

